Cas no 2138538-62-0 (methyl 2-(dimethylamino)-6-(piperazin-1-yl)pyrimidine-4-carboxylate)

• Product Name: methyl 2-(dimethylamino)-6-(piperazin-1-yl)pyrimidine-4-carboxylate
• CAS No: 2138538-62-0
• MF: C₁₂H₁₉N₅O₂
• MW: 265.311561822891
• CID: 6136739
• PubChem ID: 165875529
• Update Time: 2025-10-28

methyl 2-(dimethylamino)-6-(piperazin-1-yl)pyrimidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(dimethylamino)-6-(piperazin-1-yl)pyrimidine-4-carboxylate
• EN300-1143499
• 2138538-62-0

• Inchi： 1S/C12H19N5O2/c1-16(2)12-14-9(11(18)19-3)8-10(15-12)17-6-4-13-5-7-17/h8,13H,4-7H2,1-3H3
• InChI Key： OGKNMEAIFGYHFO-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC(=NC(=N1)N(C)C)N1CCNCC1)=O

Computed Properties

• Exact Mass: 265.15387487g/mol
• Monoisotopic Mass: 265.15387487g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 70.6Ų

Additional information on methyl 2-(dimethylamino)-6-(piperazin-1-yl)pyrimidine-4-carboxylate

Comprehensive Overview of Methyl 2-(Dimethylamino)-6-(Piperazin-1-yl)Pyrimidine-4-Carboxylate (CAS No. 2138538-62-0)

Methyl 2-(dimethylamino)-6-(piperazin-1-yl)pyrimidine-4-carboxylate (CAS No. 2138538-62-0) is a specialized pyrimidine derivative with significant potential in pharmaceutical and agrochemical research. This compound, characterized by its unique pyrimidine core and functional groups, has garnered attention for its versatile applications in drug discovery and material science. Researchers are increasingly exploring its role as a building block for synthesizing bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents.

The molecular structure of methyl 2-(dimethylamino)-6-(piperazin-1-yl)pyrimidine-4-carboxylate features a dimethylamino group at the 2-position and a piperazine moiety at the 6-position, which enhances its solubility and binding affinity. These attributes make it a valuable intermediate in medicinal chemistry, where it is often utilized to optimize pharmacokinetic properties. Recent studies highlight its potential in addressing drug resistance, a critical challenge in modern therapeutics, by serving as a scaffold for novel analogs.

In the context of green chemistry, this compound aligns with the growing demand for sustainable synthetic routes. Its carboxylate ester functionality allows for facile modifications, enabling researchers to explore eco-friendly derivatization techniques. This aspect resonates with current trends in AI-driven drug design, where computational tools predict optimal synthetic pathways to minimize waste and energy consumption.

The versatility of CAS No. 2138538-62-0 extends to agrochemical innovation, where its pyrimidine backbone is leveraged to develop next-generation crop protection agents. With rising global focus on food security, such compounds are pivotal in creating targeted pesticides with reduced environmental impact. Industry reports suggest its derivatives may exhibit lower toxicity profiles compared to conventional alternatives.

From a commercial perspective, the demand for high-purity intermediates like this compound is driven by the expansion of contract research organizations (CROs) and biotech startups. Analytical data from HPLC and NMR studies confirm its stability under standard storage conditions, making it a reliable candidate for large-scale production. Suppliers frequently highlight its compatibility with parallel synthesis platforms, a key requirement for accelerated discovery pipelines.

Emerging applications in material science further underscore the importance of this chemical entity. Its ability to form coordination complexes with transition metals opens avenues for designing functional materials with tailored electronic properties. This intersects with the booming interest in organic electronics, where researchers seek thermally stable molecular frameworks for optoelectronic devices.

Quality control protocols for methyl 2-(dimethylamino)-6-(piperazin-1-yl)pyrimidine-4-carboxylate emphasize rigorous spectroscopic characterization to ensure batch-to-batch consistency. Regulatory compliance with REACH and GMP standards has become a priority for manufacturers, reflecting the compound's transition from research-grade to pre-clinical development stages. Documentation typically includes detailed COA (Certificate of Analysis) with impurity profiles.

The scientific literature reveals growing patent activity surrounding derivatives of CAS 2138538-62-0, particularly in oncology and CNS disorders. This aligns with biomarker discovery trends where small molecule modulators are designed to interact with specific protein targets. Recent conference presentations have highlighted its utility in fragment-based drug design (FBDD) approaches.

For laboratory handling, standard precautions for air-sensitive compounds are recommended despite its moderate stability. Storage under inert atmosphere with desiccants preserves its reactivity for downstream transformations. Technical datasheets often provide guidance on optimal solvent systems for recrystallization to achieve pharmaceutical-grade purity.

In summary, methyl 2-(dimethylamino)-6-(piperazin-1-yl)pyrimidine-4-carboxylate represents a multifaceted tool for modern chemical research. Its structural features address multiple contemporary challenges—from precision medicine to sustainable agriculture—while meeting the industry's need for scalable, well-characterized intermediates. As synthetic methodologies advance, this compound is poised to play an increasingly prominent role in cutting-edge applications across disciplines.